Cas no 2228864-72-8 (2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine
• CAS No: 2228864-72-8
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 6417587
• PubChem ID: 165635549
• Update Time: 2025-08-05

2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine
• 2-[1-(5-chloro-1H-indol-2-yl)cyclobutyl]ethan-1-amine
• EN300-1992904
• 2228864-72-8

• Inchi： 1S/C14H17ClN2/c15-11-2-3-12-10(8-11)9-13(17-12)14(6-7-16)4-1-5-14/h2-3,8-9,17H,1,4-7,16H2
• InChI Key： ZKGKTZZZQMTBLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1(CCN)CCC1)N2

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2228864-72-8 and Product Name: 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine

Compound with the CAS number 2228864-72-8 and the product name 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound incorporates a cyclobutyl moiety linked to an indole derivative, which is a well-documented scaffold in the development of bioactive molecules.

The indole ring, a prominent feature in the structure of 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine, is renowned for its role in various pharmacological activities. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent at the 5-position of the indole ring further enhances the pharmacological profile of this compound by modulating its electronic and steric properties. This modification can influence the compound's binding affinity to biological targets, thereby affecting its therapeutic efficacy.

The cyclobutyl group in 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine contributes to the compound's overall rigidity, which can be advantageous in terms of binding stability to protein targets. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological systems, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies have shown that the indole moiety in 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine can effectively engage with aromatic pockets in protein targets, while the chloro substituent can form hydrogen bonds or participate in hydrophobic interactions. These interactions are critical for determining the compound's pharmacokinetic properties and therapeutic potential.

In vitro studies have begun to unravel the pharmacological effects of 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine. Initial findings indicate that this compound exhibits significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The synthesis of 2-1-(5-chloro-1H-indol-2-yl)cyclobutylethan-1-amine has been optimized to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to fine-tune its pharmacological properties.

The development of novel drug candidates like 2-(5-chloroindolizinyl)-3-methylcyclopropylamine (a related derivative) has highlighted the importance of indole-based scaffolds in medicinal chemistry. The success stories with these compounds have spurred further interest in exploring new analogs derived from similar structural motifs. The compound with CAS number 2228864(72)-8 is expected to follow this trend by offering unique pharmacological profiles that could address unmet medical needs.

Future research directions for 2(5C)-CBI (a shorthand notation for 2(5C)-cyclopropylindole) include exploring its potential as an adjunct therapy in combination with existing treatments. Combination therapies often yield better outcomes by targeting multiple pathways or mechanisms simultaneously. The structural features of (CH₃)₂NC₅H₄NCH₂CH₂N⁺C₆H₄Cl⁻ (a simplified representation) suggest that it could be a valuable component in such regimens.

The regulatory landscape for new pharmaceutical entities like (CH₃)₂NC₅H₄NCH₂CH₂N⁺C₆H₄Cl⁻ (a simplified representation) is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before clinical trials can commence. The potential benefits of such compounds must be weighed against any risks identified during preclinical studies.

In conclusion, compound with CAS number 2228864(72)-8 and product name (CH₃)₂NC₅H₄NCH₂CH₂N⁺C₆H₄Cl⁻ (a simplified representation) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new applications for indole derivatives, compounds like this are poised to play a crucial role in addressing some of medicine's most pressing challenges.